3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde
Overview
Description
3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde, also known as AOB, is a chemical compound that has been extensively studied for its potential applications in scientific research. AOB is a benzaldehyde derivative that contains an azepane ring and an oxoethoxy group, making it a unique and versatile compound with a range of potential uses.
Mechanism of Action
The mechanism of action of 3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde is not fully understood, but it is thought to act as a reactive aldehyde that can form covalent bonds with nucleophiles such as proteins and DNA. This reactivity may underlie its potential therapeutic effects, as well as its potential for use in materials science.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde can have a range of biochemical and physiological effects, depending on the specific application. In medicinal chemistry, 3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde has been shown to have anticancer and anti-inflammatory effects, as well as potential for use in the treatment of Alzheimer's disease. In materials science, 3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde has been shown to have unique optical and mechanical properties that make it useful for the development of new materials.
Advantages and Limitations for Lab Experiments
One advantage of 3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde is its versatility and potential for use in a range of scientific applications. However, its reactivity can also be a limitation, as it may make it difficult to control its effects in laboratory experiments. Additionally, the synthesis of 3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde can be complex and time-consuming, which may limit its widespread use in research.
Future Directions
There are many potential future directions for research on 3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde, including further exploration of its therapeutic potential in medicinal chemistry, as well as its use in materials science and organic synthesis. Additionally, further studies are needed to fully understand its mechanism of action and potential limitations in laboratory experiments. Overall, 3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde is a promising compound with a range of potential applications in scientific research.
Scientific Research Applications
3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde has been studied for its potential applications in a range of scientific fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, 3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde has been shown to have potential as a drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. 3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde has also been studied for its potential use in the development of new materials, such as polymers and liquid crystals.
properties
IUPAC Name |
3-[2-(azepan-1-yl)-2-oxoethoxy]benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO3/c17-11-13-6-5-7-14(10-13)19-12-15(18)16-8-3-1-2-4-9-16/h5-7,10-11H,1-4,8-9,12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGTRKSJQHUFELC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)COC2=CC=CC(=C2)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-(Azepan-1-yl)-2-oxoethoxy)benzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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